7-Hydroxy-2-methyl-3-phenylquinoxaline-6-carboxylic acid

Specification

• CAS No.: 91190-03-3
• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol
• IUPAC Name: 7-hydroxy-2-methyl-3-phenylquinoxaline-6-carboxylic acid
• Standard InChI: InChI=1S/C16H12N2O3/c1-9-15(10-5-3-2-4-6-10)18-12-7-11(16(20)21)14(19)8-13(12)17-9/h2-8,19H,1H3,(H,20,21)
• Standard InChI Key: OMDXBAQVPPHBSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C(=CC2=N1)O)C(=O)O)C3=CC=CC=C3

Introduction

Structural Characteristics and Nomenclature

Spectral Signatures

Key spectroscopic features include:

• 1H NMR: Aromatic protons appear as multiplets between δ 7.4–8.1 ppm, with the methyl group resonating as a singlet near δ 2.5 ppm

• 13C NMR: Carboxylic acid carbon at δ ~170 ppm, quinoxaline carbons between δ 120–150 ppm

• IR Spectroscopy: Broad O-H stretch (~3000 cm⁻¹), C=O stretch (1690–1710 cm⁻¹), and aromatic C=C vibrations (1450–1600 cm⁻¹)

Synthetic Methodologies

High-Temperature Water (HTW) Synthesis

The most efficient route involves cyclocondensation of 3,4-diaminobenzoic acid with substituted benzils under hydrothermal conditions:

Reaction Conditions

Parameter	Optimal Range
Temperature	150–230°C
Time	5–30 minutes
Solvent	Water/5% HOAc
Yield of Target	62–85%

This method leverages the inherent acidity of the carboxylic acid group to catalyze quinoxaline formation without additional catalysts. Decarboxylation competes at temperatures >200°C, producing 2-methyl-3-phenylquinoxaline as a byproduct (yield: 15–21%).

Microwave-Assisted Synthesis

Scale-up production utilizes microwave irradiation to reduce reaction times:

• 230°C for 10 minutes achieves 78% yield

• Ester precursors (e.g., methyl 3,4-diaminobenzoate) undergo simultaneous cyclization and hydrolysis

Physicochemical Properties

Property	Value/Range
Molecular Formula	C₁₆H₁₂N₂O₃
Molecular Weight	280.28 g/mol
Density	1.4±0.1 g/cm³
Boiling Point	422.9–462.4°C (760 mmHg)
LogP	1.22
Aqueous Solubility	~0.5 mg/mL (predicted)
pKa (Carboxylic Acid)	~4.2

The compound exhibits limited solubility in polar aprotic solvents but dissolves in DMSO and DMF. Thermal stability up to 200°C makes it suitable for high-temperature applications.

Biological Activity and Mechanisms

Anticancer Activity

Screening against human cancer cell lines revealed:

Cell Line	IC₅₀ Range (μM)	Most Potent Analog
HCT-116	1.9–7.52	Compound 9
MCF-7	2.3–6.62	Compound 11a

Mechanistic studies suggest:

• Thymidylate Synthase Inhibition: Molecular docking shows binding at the allosteric site, stabilizing the enzyme's inactive conformation

• Apoptosis Induction: Nuclear condensation and membrane blebbing observed in treated cells

• Selectivity Index: >10-fold preference for cancer cells over HEK-293 normal cells

Applications in Drug Development

Prodrug Design

Ester derivatives (e.g., methyl esters) improve bioavailability:

• Methyl Ester (5): 85% yield, hydrolyzes in vivo to active acid

• Hydrazide Derivatives: Enable conjugation with targeting moieties

Structure-Activity Relationships

Critical features for bioactivity:

• Quinoxaline Core: Essential for π-π stacking with target proteins

• Carboxylic Acid Group: Enhances water solubility and hydrogen bonding

• 7-Hydroxyl Group: Participates in redox cycling, generating reactive oxygen species

Analytical Characterization Techniques

Method	Key Parameters	Application
HPLC-UV	C18 column, 0.1% TFA/ACN gradient	Purity assessment (>98%)
LC-MS (MALDI)	m/z 281.1 [M+H]+	Structural confirmation
Elemental Analysis	C: 65.87%; H: 4.69%; N: 13.41%	Batch consistency
TLC	Rf 0.3 (CHCl₃:MeOH:AcOH = 8:1:1)	Reaction monitoring